Cas no 52579-97-2 (1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose)

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose structure
52579-97-2 structure
Product Name:1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
CAS No:52579-97-2
MF:C9H14O5
MW:202.20446
CID:366857
PubChem ID:10465447
Update Time:2024-11-09

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,6-Anhydro-3,4-O-Isopropylidene-Beta-D-Galactopyranose
    • 1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
    • 4,4-dimethyl-3,5,9,11-tetraoxatricyclo[6.2.1.02,6]undecan-7-ol
    • MFCD00269908
    • IQSQTOWMVAKJTC-JAJWTYFOSA-N
    • 1,6-Anhydro-3,4-o-isopropylidene-b-D-galactopyranose
    • SCHEMBL7644312
    • 52579-97-2
    • W-202982
    • Inchi: InChI=1S/C9H14O5/c1-9(2)13-6-4-3-11-8(12-4)5(10)7(6)14-9/h4-8,10H,3H2,1-2H3/t4-,5-,6+,7-,8-/m1/s1
    • InChI Key: IQSQTOWMVAKJTC-JAJWTYFOSA-N
    • SMILES: CC1(OC2C3COC(O3)C(C2O1)O)C

Computed Properties

  • Exact Mass: 202.08400
  • Monoisotopic Mass: 202.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: -0.6
  • Topological Polar Surface Area: 57.2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 145-146°C
  • PSA: 57.15000
  • LogP: -0.37750
  • Solubility: Not determined

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
BICL4030-500mg
1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose
52579-97-2 98% min
500mg
£210.00 2025-02-21
Apollo Scientific
BICL4030-1g
1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose
52579-97-2 98% min
1g
£370.00 2025-02-21
Apollo Scientific
BICL4030-2g
1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose
52579-97-2 98% min
2g
£540.00 2025-02-21
TRC
A648400-500mg
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
52579-97-2
500mg
$ 121.00 2023-04-19
TRC
A648400-1g
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
52579-97-2
1g
$ 201.00 2023-04-19
TRC
A648400-2g
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
52579-97-2
2g
$ 333.00 2023-04-19
TRC
A648400-5g
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
52579-97-2
5g
$ 735.00 2023-04-19
TRC
A648400-10g
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
52579-97-2
10g
$ 1464.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-220568-500mg
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose,
52579-97-2
500mg
¥3610.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-220568-500 mg
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose,
52579-97-2
500MG
¥3,610.00 2023-07-11

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose Production Method

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited